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Compound Focus: 2-Ethenylfuran

CAS No.: 1487-18-9

Cat. No.: S578876

The table below summarizes the key formation pathways for 2-Ethenylfuran identified in recent studies.

Precursor/Process Formation Pathway Key Experimental Context

2-Ethylfuran (2-EF) Dehydrogenation, often involving H- Flow reactor pyrolysis at 30 & 760

Pyrolysis atom abstraction or radical reactions, Torr, 846-1319 K; detected via
leading to the formation of a vinyl Synchrotron VUV Photoionization
group on the furan ring. [1] Mass Spectrometry (SVUV-PIMS).

[1]

2-Methylfuran (2-MF)  Combination of the 2-furylmethyl Studied in premixed flames; reaction

Combustion (MF2-2J) radical (from 2-MF) with a is inevitable due to the stability of the
methyl radical (CH3). [1] [2] resonantly-stabilized MF2-2J radical.

[1]

Core Experimental Protocol

The most detailed experimental data comes from flow reactor pyrolysis studies coupled with high-sensitivity

detection techniques. [1]
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Experimental workflow for detecting 2-Ethenylfuran formation via SVUV-PIMS. [1]

¢ Pyrolysis Setup: Experiments are conducted in a flow reactor. The fuel (e.g., 2-Ethylfuran) is
vaporized, highly diluted with an inert gas (e.g., Argon), and fed into a tube reactor housed in a high-
temperature furnace (typically 846-1319 K). [1]

¢ Critical Sampling: The gas stream exiting the reactor is sampled using a molecular-beam system.
This process rapidly quenches chemical reactions, preserving the intermediate species formed for
analysis. [1]

e Species Detection & Identification: The sampled gases are analyzed using Synchrotron Vacuum
Ultraviolet Photoionization Mass Spectrometry (SVUV-PIMS). [1]

o lonization: Molecules are ionized by tunable synchrotron VUV light, which minimizes
fragmentation for clearer signals. [1]
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o Mass Analysis: lons are separated and detected by a time-of-flight mass spectrometer. [1]
o Isomer Discrimination: The photoionization efficiency (PIE) curve is measured by scanning
the photon energy, allowing distinction between different isomers that share the same mass. [1]

Research Implications and Notes

The available research focuses on 2-Ethenylfuran as a combustion intermediate or a product of high-
temperature pyrolysis for biofuel studies. Its role and formation in lower-temperature pharmaceutical

processing contexts are not established in the current literature.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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